Cas no 152628-00-7 (Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate)

• Product Name: Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate
• CAS No: 152628-00-7
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD03844703
• CID: 65286
• PubChem ID: 10130835
• Update Time: 2025-06-07

Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate
• METHYL 4-METHYL-2-PROPYL-1H-BENZIMIDAZOLE-6-CARBOXYLATE
• 7-METHYL-2-PROPYL-1H-BENZOIMIDAZOLE-5-CARBOXYLIC ACID METHYL ESTER
• Methyl 4-Methyl-2-Propyl-1H-Benzoimidazole-5-Carboxylate
• 4-Methyl-2-propyl-1H
• 4-Methyl-2-propyl-1H-benzimidazole-6-carboxylic Acid Methyl Ester
• Methyl 7-methyl-2-propyl-1H-benzimidazole-5-carboxylate
• 7-methyl-2-propyl-,methyl ester
• Methyl 2 propyl 4 Methyl benz iMidazole 6 carboxylate
• Methyl 7-Methyl-2-Propyl-1H-BenzoiMidazole-5-Carboxylate
• 1H-BenziMidazole-5-carboxylicacid, 7-Methyl-2-propyl-, Methyl ester
• 2-n-propyl-4-methyl-6-(1-methoxycarbonyl)-benzimidazole Hydrochloride
• 7-methyl-2-propyl-3H-benzoimidazole-5-carboxylic acid methyl ester
• A809331
• 6-Methoxycarbonyl-4-methyl-2-propylbenzimidazole
• FT-0659466
• MFCD08752519
• D96013
• methyl 7-methyl-2-propyl-3H-benzo[d]imidazole-5-carboxylate
• AC-6374
• 4-methyl-2-proyl-1H-benzimidazole-6-carboxylic acid methyl ester
• CS-0089522
• 152628-00-7
• BCP13618
• DEFDQXCQBZEOGY-UHFFFAOYSA-N
• AS-70925
• 1H-Benzimidazole-5-carboxylic acid, 7-methyl-2-propyl-, methyl ester
• methyl 7-methyl-2-propyl-3H-benzimidazole-5-carboxylate
• AKOS016009584
• SCHEMBL159894
• METHYL 7-METHYL-2-PROPYL-1H-1,3-BENZODIAZOLE-5-CARBOXYLATE
• 2-n-propyl-4-methyl-6-(1-methoxycarbonyl)-benzimidazole Hydrochloride
• DB-050274
• Methyl 7-methyl-2-propyl-5-benzimidazolecarboxylate; 2-Propyl-4-methyl-1H-benzimidazole-6-carboxylic Acid Methyl Ester; 2-Propyl-4-methylbenzimidazol-6-carboxylic Acid Methyl Ester;
• 6ATE8HY9GZ
• 2-Propyl-4-methyl-1H-benzimidazole-6-carboxylic acid methyl ester

• MDL： MFCD03844703
• Inchi： 1S/C13H16N2O2/c1-4-5-11-14-10-7-9(13(16)17-3)6-8(2)12(10)15-11/h6-7H,4-5H2,1-3H3,(H,14,15)
• InChI Key： DEFDQXCQBZEOGY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)C2=C(C=1)NC(CCC)=N2)=O

Computed Properties

• Exact Mass: 232.12100
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 434.22°C at 760 mmHg
• Flash Point: 434.22 °C at 760 mmHg
• Refractive Index: 1.594
• PSA: 54.98000
• LogP: 2.61040
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD110835)

Additional information on Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate

Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate (CAS No. 152628-00-7): A Comprehensive Overview

Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate, identified by its CAS number 152628-00-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The detailed examination of its chemical properties, biological activities, and emerging research applications provides a comprehensive understanding of its significance in modern medicinal chemistry.

The molecular structure of Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate consists of a benzo[d]imidazole core, which is a fused heterocyclic system comprising a benzene ring and an imidazole ring. This structural motif is well-documented for its role in various pharmacological activities. The presence of substituents such as 7-methyl and 2-propyl enhances the compound's complexity and may contribute to its unique interaction profiles with biological targets.

In recent years, there has been a surge in research focused on benzo[d]imidazole derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have highlighted the potential of these compounds in the development of agents targeting neurological disorders, cancer, and infectious diseases. The carboxylate ester group at the 5-position of the benzo[d]imidazole ring not only influences the compound's solubility but also serves as a site for further functionalization, enabling the synthesis of more diverse derivatives.

One of the most compelling aspects of Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate is its reported bioactivity. Preclinical studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in disease progression. For instance, research has suggested that it may interfere with the activity of kinases and other signaling molecules that are aberrantly expressed in cancer cells. Additionally, its interaction with immune-related targets has been explored, opening avenues for applications in immunomodulatory therapies.

The synthesis of Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate represents a testament to the advancements in organic synthesis methodologies. The multi-step process involves strategic functional group transformations, including condensation reactions and esterification, which are critical for constructing the desired molecular framework. Recent innovations in catalytic systems have further refined these synthetic routes, improving yield and purity while reducing environmental impact.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies have provided insights into its metabolic pathways and interactions with cytochrome P450 enzymes, which are crucial for predicting drug-drug interactions and dosing regimens.

In conclusion, Methyl 7-methyl-2-propyl-1H-benzo[d]imidazole-5-carboxylate (CAS No. 152628-00-7) stands out as a promising candidate in pharmaceutical research due to its unique structural features and bioactivity. The ongoing exploration of its pharmacological properties and synthetic methodologies underscores its importance in addressing contemporary challenges in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the discovery and development of novel therapeutics.